molecular formula C20H21N5O2 B5533406 4-[3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]-5,11-dihydro[1]benzoxepino[3,4-d]pyrimidine

4-[3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]-5,11-dihydro[1]benzoxepino[3,4-d]pyrimidine

Cat. No. B5533406
M. Wt: 363.4 g/mol
InChI Key: KSTUQTJORAYQDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to a class of polycyclic N-heterocyclic compounds, characterized by their complex structure incorporating multiple heterocycles such as oxadiazole, piperidine, benzoxepino, and pyrimidine moieties. Such compounds are known for their potential in pharmaceutical applications due to their diverse biological activities.

Synthesis Analysis

The synthesis of this compound involves a multi-step process, often starting with the formation of the core heterocyclic structure followed by the introduction of side chains and functional groups. The synthesis might involve reactions like cyclization, amidation, and the use of hydroxylamine hydrochloride, which can lead to complex cyclization products including abnormal ring closures and cleavages, particularly affecting the pyrimidine component and facilitating the formation of oxadiazole rings (Sasaki et al., 2001).

Molecular Structure Analysis

The molecular structure of compounds in this category often shows a planar configuration of the benzisoxazole and pyrimidine moieties with the piperidine ring adopting a chair conformation. The structure is stabilized by intermolecular interactions such as hydrogen bonding, contributing to its stability and biological activity (Peeters et al., 1993).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including interactions with amines, which can lead to the opening of the oxadiazole ring and substitution reactions at the pyrimidine ring. The presence of a methylthio group at the pyrimidine ring can also be substituted, influencing the compound's chemical properties and reactivity (Yakubkene & Vainilavichyus, 1998).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Compounds containing a 1,2,4-oxadiazole ring have been found to exhibit a wide range of biological activities, including antibacterial, antiviral, and anti-inflammatory effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. As with any chemical compound, appropriate safety precautions should be taken when handling it .

Future Directions

Given the wide range of biological activities exhibited by 1,2,4-oxadiazole derivatives, this compound could be a potential candidate for further study in drug discovery . Future research could focus on elucidating its mechanism of action and optimizing its properties for specific therapeutic applications.

properties

IUPAC Name

1-[3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]-5,11-dihydro-[1]benzoxepino[3,4-d]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N5O2/c1-13-23-19(24-27-13)15-6-4-8-25(10-15)20-16-9-14-5-2-3-7-18(14)26-11-17(16)21-12-22-20/h2-3,5,7,12,15H,4,6,8-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSTUQTJORAYQDR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=NO1)C2CCCN(C2)C3=NC=NC4=C3CC5=CC=CC=C5OC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]-5,11-dihydro[1]benzoxepino[3,4-d]pyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.